2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H17F2N3O/c1-11(13-4-5-14(17)15(18)7-13)20-10-16(22)21-9-12-3-2-6-19-8-12/h2-8,11,20H,9-10H2,1H3,(H,21,22)
• InChI Key: AWICQVLUKDBGFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)F)NCC(=O)NCC2=CN=CC=C2
• Molecular Formula: C16H17F2N3O
• Molecular Weight: 305.32 g/mol

Description

2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide, also known as DFEPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DFEPA is a small molecule that belongs to the class of amide compounds and has a molecular weight of 372.43 g/mol.

Mechanism of Action

The mechanism of action of 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and the aggregation of amyloid-beta and alpha-synuclein proteins in Alzheimer's and Parkinson's disease, respectively.
Biochemical and Physiological Effects:
2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide has been found to have various biochemical and physiological effects. In cancer research, it has been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells, leading to apoptosis of cancer cells. In Alzheimer's and Parkinson's disease research, 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide has been found to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins, respectively, which are the hallmark features of these diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide in lab experiments is its potent inhibitory activity against cancer cell growth and proliferation and the aggregation of amyloid-beta and alpha-synuclein proteins in Alzheimer's and Parkinson's disease, respectively. However, one of the limitations of using 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide has shown promising results in various scientific research applications. Some of the future directions for 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide research include the development of more efficient synthesis methods to improve its solubility and bioavailability, the investigation of its potential therapeutic applications in other diseases such as diabetes and cardiovascular diseases, and the development of 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide-based drug delivery systems for targeted drug delivery.

Synthesis Methods

The synthesis of 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide involves the reaction of 3,4-difluorophenethylamine with pyridine-3-carboxaldehyde in the presence of acetic acid and sodium borohydride. The resulting product is then acetylated using acetic anhydride to obtain 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide. The purity of the synthesized compound can be assessed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide has shown promising results as a potent inhibitor of cancer cell growth and proliferation. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. In Alzheimer's and Parkinson's disease research, 2-[1-(3,4-difluorophenyl)ethylamino]-N-(pyridin-3-ylmethyl)acetamide has been shown to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins, respectively, which are the hallmark features of these diseases.